Cas no 613657-50-4 (1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine
• CAS No: 613657-50-4
• MF: C₁₃H₁₇ClFNO₂S
• MW: 305.795984983444
• CID: 5418043
• PubChem ID: 2938482
• Update Time: 2025-08-05

1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)sulfonyl-3,5-dimethylpiperidine
• AKOS000809430
• AKOS016055012
• Z45524295
• 1-(3-CHLORO-4-FLUOROBENZENESULFONYL)-3,5-DIMETHYLPIPERIDINE
• F3394-0155
• 1-((3-chloro-4-fluorophenyl)sulfonyl)-3,5-dimethylpiperidine
• 613657-50-4
• 1-[(3-Chloro-4-fluorophenyl)sulfonyl]-3,5-dimethylpiperidine
• 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine

• Inchi： 1S/C13H17ClFNO2S/c1-9-5-10(2)8-16(7-9)19(17,18)11-3-4-13(15)12(14)6-11/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key： QXDJONOJLMDIMS-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C(Cl)=C2)(=O)=O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 305.0652558g/mol
• Monoisotopic Mass: 305.0652558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.6±52.0 °C(Predicted)
• pka: -5.87±0.60(Predicted)

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine

Comprehensive Overview of 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine (CAS No. 613657-50-4)

The compound 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine (CAS No. 613657-50-4) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3-chloro-4-fluorobenzenesulfonyl moiety and a 3,5-dimethylpiperidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery and material science. The 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing drug-like molecules. This compound is often explored in the context of enzyme inhibition and receptor targeting, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine?" The synthesis typically involves the reaction of 3-chloro-4-fluorobenzenesulfonyl chloride with 3,5-dimethylpiperidine under controlled conditions. Researchers emphasize the importance of purification techniques such as column chromatography or recrystallization to achieve high yields and purity, which are essential for downstream applications.

Another hot topic is the environmental impact of sulfonamide derivatives. While 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine is not classified as hazardous, its degradation products and persistence in ecosystems are under scrutiny. Sustainable synthesis methods, including green chemistry approaches, are being investigated to minimize waste and energy consumption. This aligns with the growing focus on eco-friendly chemical production in the industry.

The compound's physicochemical properties are also a key area of interest. Its molecular weight (approximately 316.8 g/mol), solubility in organic solvents, and stability under various pH conditions are frequently studied. These properties are critical for formulating drug delivery systems or designing agrochemical formulations. For instance, its moderate solubility in water makes it suitable for hydrophilic-lipophilic balance (HLB) optimization in emulsion-based products.

In the realm of intellectual property, patents involving 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine highlight its potential in novel therapeutic agents. Companies are actively filing patents for its use in anti-inflammatory and antimicrobial applications, reflecting the compound's broad utility. This has led to increased searches for "CAS 613657-50-4 patent status" and "1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine suppliers" among industry professionals.

From a regulatory perspective, the compound is not listed under restricted categories, but compliance with REACH and GHS guidelines is recommended for safe handling. Analytical methods such as HPLC and NMR are commonly employed for quality control, ensuring consistency in research and industrial use. These techniques are often discussed in forums and publications, addressing queries like "How to analyze 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine purity?"

Looking ahead, the compound's role in emerging technologies such as AI-driven drug discovery is gaining traction. Computational models are being used to predict its interactions with biological targets, reducing the need for extensive lab trials. This synergy between cheminformatics and experimental chemistry is reshaping how researchers approach molecular design and optimization.

In summary, 1-(3-chloro-4-fluorobenzenesulfonyl)-3,5-dimethylpiperidine (CAS No. 613657-50-4) represents a multifaceted compound with significant potential across multiple industries. Its synthesis, applications, and environmental considerations are key areas of ongoing research, making it a subject of enduring interest in the scientific community.